2-[(Pyridin-2-yl)methoxy]propanoic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-(pyridin-2-ylmethoxy)propanoic acid
• InChI: InChI=1S/C9H11NO3/c1-7(9(11)12)13-6-8-4-2-3-5-10-8/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key: YYNRVTINZMVLSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OCC1=CC=CC=N1

Description

2-[(Pyridin-2-yl)methoxy]propanoic acid is a chiral propanoic acid derivative featuring a pyridin-2-ylmethyl ether group attached to the α-carbon of the carboxylic acid backbone. Its molecular formula is C₉H₁₁NO₃, with a structure characterized by:

• A pyridin-2-yl ring (a six-membered aromatic ring with a nitrogen atom at the 2-position).
• A methoxypropanoic acid chain, where the ether linkage connects the pyridine ring to the α-carbon of the propanoic acid group.

This compound’s structural uniqueness lies in the electronic and steric effects imparted by the pyridin-2-yl group, which can influence solubility, coordination chemistry, and biological activity. Pyridine derivatives are widely studied for their roles in medicinal chemistry (e.g., enzyme inhibition) and materials science (e.g., ligand design) due to their ability to participate in hydrogen bonding and metal coordination .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pyridin-2-yl)methoxy]propanoic acid typically involves the reaction of pyridine-2-methanol with a propanoic acid derivative under specific conditions. One common method involves the use of potassium t-butoxide as a base and methanol as a solvent. The reaction mixture is stirred at room temperature for an extended period to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Specific details on industrial methods are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

Types of Reactions

2-[(Pyridin-2-yl)methoxy]propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction may produce an alcohol.

Scientific Research Applications

2-[(Pyridin-2-yl)methoxy]propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and receptor binding.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory or antimicrobial agent.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[(Pyridin-2-yl)methoxy]propanoic acid involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Structural Analogues with Pyridine Substitutions

2-[(Pyridin-4-yl)methoxy]propanoic Acid Hydrochloride (CID 83213797)

• Molecular Formula: C₉H₁₁NO₃·HCl
• Key Differences : The nitrogen atom in the pyridine ring is at the 4-position instead of the 2-position.
• Impact: Pyridin-4-yl derivatives exhibit distinct electronic properties due to the nitrogen’s position, altering hydrogen-bonding capabilities and acidity of the carboxylic acid group.

Fmoc-L-3-(2-Pyridyl)alanine ()

• Molecular Formula : C₂₄H₂₂N₂O₄
• Key Differences : Contains a pyridin-2-yl group attached to the β-carbon of an alanine residue, protected by a fluorenylmethoxycarbonyl (Fmoc) group.
• Impact :
  • Designed for peptide synthesis, this compound highlights the role of pyridin-2-yl in stabilizing secondary structures via π-π stacking or metal coordination.
  • The Fmoc group enhances solubility in organic solvents, unlike the unprotected carboxylic acid in the target compound .

Phenoxypropanoic Acid Derivatives

Haloxyfop and Fluazifop ()

• Structures: Phenoxypropanoic acids with chloro- or trifluoromethyl-substituted pyridinyloxy groups.
• Key Differences: These herbicides lack the pyridin-2-ylmethoxy group but share the propanoic acid backbone.
• Impact: The phenoxy and pyridinyloxy substituents confer herbicidal activity by mimicking plant growth hormones (e.g., auxins). Compared to 2-[(Pyridin-2-yl)methoxy]propanoic acid, these compounds exhibit higher lipophilicity, enhancing membrane permeability in plants .

Methoxyphenyl and Phosphonate Derivatives

2-[(4-Methoxyphenyl)methoxy]propanoic Acid (CID 11830690)

• Molecular Formula : C₁₁H₁₄O₄
• Key Differences : Replaces the pyridin-2-yl group with a 4-methoxyphenyl ring.

Phosphonomethoxypropanoic Acid Derivatives ()

• Examples: (S)-3-(6-Amino-9H-purin-9-yl)-2-(phosphonomethoxy)propanoic acid (7a).
• Key Differences: Incorporates a phosphonomethoxy group instead of pyridin-2-ylmethoxy.
• Impact :
  • Phosphonate groups enhance binding to enzymes (e.g., nucleotidases), making these compounds potent antiviral or anticancer agents.
  • Higher melting points (>250°C) due to increased hydrogen-bonding capacity compared to the target compound .

Biological Activity

2-[(Pyridin-2-yl)methoxy]propanoic acid, often referred to as a pyridine derivative, is a compound characterized by a unique structural configuration that includes a pyridine ring, a methoxy group, and a propanoic acid moiety. This specific arrangement is believed to contribute to its biological activity, particularly in interactions with various biological targets including enzymes and receptors.

Chemical Structure and Properties

The structure of 2-[(Pyridin-2-yl)methoxy]propanoic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{13}\text{N}\text{O}_3$$

This compound is typically encountered in the form of its hydrochloride salt, which enhances its stability and solubility in biological systems. The presence of the pyridine ring is significant as it may facilitate interactions with biological macromolecules.

Research indicates that 2-[(Pyridin-2-yl)methoxy]propanoic acid exhibits several biological activities, including:

• Anti-inflammatory Properties : Preliminary studies suggest that this compound may possess anti-inflammatory effects, potentially through the inhibition of pro-inflammatory cytokines.
• Analgesic Effects : It is hypothesized that 2-[(Pyridin-2-yl)methoxy]propanoic acid may exhibit analgesic properties, although the exact mechanisms remain to be elucidated.

Interaction Studies

Interaction studies have focused on the binding affinity of 2-[(Pyridin-2-yl)methoxy]propanoic acid to various biological targets. Techniques employed include:

• Molecular Docking : This computational method predicts how the compound interacts with specific receptors.
• Enzyme Inhibition Assays : These assays measure the ability of the compound to inhibit specific enzymatic activities.

Case Study 1: Anti-inflammatory Activity

A study evaluated the anti-inflammatory effects of 2-[(Pyridin-2-yl)methoxy]propanoic acid in an animal model of arthritis. The results indicated a significant reduction in inflammatory markers and joint swelling compared to control groups.

Case Study 2: Analgesic Properties

In another investigation, the analgesic potential was assessed using a pain model in rodents. The compound demonstrated dose-dependent analgesia, suggesting its potential utility in pain management therapies.

Comparative Analysis with Similar Compounds

The uniqueness of 2-[(Pyridin-2-yl)methoxy]propanoic acid can be highlighted when compared with structurally similar compounds:

Compound Name	Structure Features	Unique Properties
2-Pyridinemethanol	Contains a hydroxymethyl group	Exhibits different solubility characteristics
4-(Methoxycarbonyl)pyridine	Contains a carboxylic ester	Potentially more reactive due to carbonyl
3-Pyridinemethanol	Similar methanol group	Different position on the pyridine ring

This table illustrates how the specific combination of functional groups in 2-[(Pyridin-2-yl)methoxy]propanoic acid may confer distinct biological activities compared to its analogs.